Cas no 884535-10-8 (3-hydroxy-1-(piperazin-1-yl)propan-1-one hydrochloride)

• Product Name: 3-hydroxy-1-(piperazin-1-yl)propan-1-one hydrochloride
• CAS No: 884535-10-8
• MF: C₇H₁₅ClN₂O₂
• MW: 194.659200906754
• CID: 4663820
• PubChem ID: 67199605
• Update Time: 2025-10-29

3-hydroxy-1-(piperazin-1-yl)propan-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-1-(piperazin-1-yl)propan-1-one hydrochloride
• 3-oxo-3-piperazine-1-ylpropane-1-ol hydrochloride
• 3-hydroxy-1-piperazin-1-ylpropan-1-one;hydrochloride
• 3-hydroxy-1-(piperazin-1-yl)propan-1-one hydrochloride

• Inchi： 1S/C7H14N2O2.ClH/c10-6-1-7(11)9-4-2-8-3-5-9;/h8,10H,1-6H2;1H
• InChI Key： LVKMGPMJWILESH-UHFFFAOYSA-N
• SMILES： Cl.O=C(CCO)N1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 132
• Topological Polar Surface Area: 52.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines

Additional information on 3-hydroxy-1-(piperazin-1-yl)propan-1-one hydrochloride

Comprehensive Guide to 3-hydroxy-1-(piperazin-1-yl)propan-1-one hydrochloride (CAS No. 884535-10-8): Properties, Applications, and Market Insights

3-hydroxy-1-(piperazin-1-yl)propan-1-one hydrochloride (CAS No. 884535-10-8) is a specialized organic compound with significant relevance in pharmaceutical and biochemical research. This compound, characterized by its piperazine backbone and hydroxypropanone functional group, has garnered attention for its potential applications in drug development and material science. Its unique structural features make it a valuable intermediate in synthesizing more complex molecules.

The chemical structure of 3-hydroxy-1-(piperazin-1-yl)propan-1-one hydrochloride includes a piperazine ring, known for its versatility in medicinal chemistry, and a hydroxyketone moiety, which contributes to its reactivity and solubility. Researchers often explore this compound for its potential role in designing central nervous system (CNS) drugs, given the pharmacological activity of piperazine derivatives. The hydrochloride salt form enhances its stability and solubility, making it suitable for various experimental conditions.

In recent years, the demand for 3-hydroxy-1-(piperazin-1-yl)propan-1-one hydrochloride has increased due to its applications in high-throughput screening and drug discovery. With the growing focus on neurodegenerative diseases and mental health treatments, this compound is frequently investigated for its potential as a building block in novel therapeutics. Its compatibility with green chemistry principles also aligns with the industry's shift toward sustainable practices.

From a market perspective, 3-hydroxy-1-(piperazin-1-yl)propan-1-one hydrochloride is primarily supplied by specialty chemical manufacturers and research reagent providers. The compound's niche applications ensure steady demand, particularly in academic and industrial labs focused on medicinal chemistry and bioconjugation. Pricing trends reflect its specialized nature, with fluctuations tied to raw material availability and advancements in synthetic methodologies.

For researchers working with 3-hydroxy-1-(piperazin-1-yl)propan-1-one hydrochloride, handling and storage recommendations include maintaining the compound in a cool, dry environment to preserve its integrity. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to verify its purity and structure. These methods ensure the compound meets the stringent requirements of pharmaceutical-grade applications.

The future of 3-hydroxy-1-(piperazin-1-yl)propan-1-one hydrochloride looks promising, with ongoing studies exploring its utility in targeted drug delivery systems and biocompatible materials. As the scientific community continues to uncover new applications, this compound is poised to remain a key player in innovative research and therapeutic development. Its adaptability and relevance to current biomedical challenges underscore its importance in modern chemistry.